Cas no 391669-54-8 (1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-)
391669-54-8 structure
Product Name:1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
CAS No:391669-54-8
MF:C10H12OS
MW:180.266681671143
CID:1499460
Update Time:2024-08-24
1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
- 3-Methyl-1-(2-thienyl)-1-pentyn-3-ol
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- Inchi: 1S/C10H12OS/c1-3-10(2,11)7-6-9-5-4-8-12-9/h4-5,8,11H,3H2,1-2H3
- InChI Key: HQDPMWHOHZZPGM-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1)#CC(C)(O)CC
Computed Properties
- Exact Mass: 180.06096
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 283.4±20.0 °C(Predicted)
- PSA: 20.23
- pka: 12.81±0.29(Predicted)
1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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